Cas no 132360-05-5 (3-Pyridinecarbonitrile, 6-(4-fluorophenyl)-1,2-dihydro-4-methyl-2-thioxo-)

• Product Name: 3-Pyridinecarbonitrile, 6-(4-fluorophenyl)-1,2-dihydro-4-methyl-2-thioxo-
• CAS No: 132360-05-5
• MF: C₁₃H₉FN₂S
• MW: 244.287364721298
• CID: 1230875
• PubChem ID: 71340973
• Update Time: 2025-04-20

3-Pyridinecarbonitrile, 6-(4-fluorophenyl)-1,2-dihydro-4-methyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-(4-fluorophenyl)-1,2-dihydro-4-methyl-2-thioxo-
• 6-(4-fluorophenyl)-4-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• DTXSID20768019
• 6-(4-Fluorophenyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile
• 132360-05-5
• 6-(4-Fluorophenyl)-1,2-dihydro-4-methyl-2-thioxopyridine-3-carbonitrile
• 6-(4-Fluorophenyl)-4-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C13H9FN2S/c1-8-6-12(16-13(17)11(8)7-15)9-2-4-10(14)5-3-9/h2-6H,1H3,(H,16,17)
• InChI Key： NDMAOKQTCODWGU-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C)C=C(C2C=CC(=CC=2)F)N1

Computed Properties

• Exact Mass: 244.04717
• Monoisotopic Mass: 244.04704763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 35.82